![molecular formula C17H15NO4 B2684991 methyl 2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate CAS No. 19077-67-9](/img/structure/B2684991.png)
methyl 2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate
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Overview
Description
Scientific Research Applications
Synthesis and Crystallographic Analysis Methyl 2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)benzoate, like its related compounds, is synthesized through multi-step substitution reactions. The crystal structures of such compounds are analyzed using X-ray diffraction, showing their molecular structures are optimized by density functional theory (DFT) to match crystallographic data. This process underscores the molecule's stability and provides insights into its physicochemical properties through molecular electrostatic potential and frontier molecular orbital investigations Huang et al., 2021.
Photoisomerisation Behavior Compounds similar in structure to this compound exhibit unique photoisomerisation behaviors, which are highly dependent on the substituent present. This characteristic is vital in understanding the molecular dynamics under light exposure and has implications for photopharmacology and molecular switches Singh & Hota, 2006.
Corrosion Inhibition Theoretical studies on related molecules highlight their potential as corrosion inhibitors for mild steel in acidic media. These findings are derived from DFT studies and experimental data, demonstrating these compounds' effectiveness in protecting metal surfaces. This application is crucial for industries looking to enhance material longevity and reduce maintenance costs Arrousse et al., 2021.
High-Pressure Crystal Engineering Studies on molecules within the same family as this compound reveal that high pressure can induce phase transitions in crystals. This phenomenon is useful in crystal engineering, where pressure is a tool to achieve desired crystallographic configurations, offering a pathway to discovering new materials with unique properties Johnstone et al., 2010.
Herbicide Development Intermediates related to this compound play a role in synthesizing herbicides like bispyribac-sodium. This showcases the chemical's relevance in agriculture, where controlling unwanted vegetation efficiently is crucial Yuan-xiang, 2008.
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl 2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO4/c1-22-17(21)11-4-2-3-5-12(11)18-15(19)13-9-6-7-10(8-9)14(13)16(18)20/h2-7,9-10,13-14H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGKLPWGDZBXOEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1N2C(=O)C3C4CC(C3C2=O)C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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